molecular formula C33H31N3O4 B1665120 Antradion CAS No. 19854-90-1

Antradion

Cat. No.: B1665120
CAS No.: 19854-90-1
M. Wt: 533.6 g/mol
InChI Key: CDFNCJIBNJMRAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Antradion is a phenylbutazone analog which may act as an anti-rheumatic.

Scientific Research Applications

Photofragmentation Studies

The photofragmentation of anthracene cations, a process closely related to the properties of compounds like Antradion, has been a subject of scientific interest. Studies have used continuous irradiation by visible light to understand the radiative exchanges between isolated species and their environments. This research is crucial for quantifying oscillator strength and assessing the contribution of electronic transitions in the cooling rate of these species (Boissel et al., 1997).

Importance of Estradiol in Follicle Development

Research has highlighted the significant role of estradiol in the in vitro development of bovine and porcine early antral follicles. The supplementation of culture mediums with estradiol has shown improvements in antrum formation and oocyte maturation. This highlights the complex interplay of hormones like this compound in biological systems and their potential applications in scientific research (Endo et al., 2013), (Tasaki et al., 2013).

Stability of Anatoxin-a under Abiotic Factors

Research into anatoxin-a, which has a similar structure to this compound, examines the impact of physicochemical factors on its stability. This is crucial for understanding how certain physical factors can lead to the accumulation or reduction of toxins in the environment, relevant for environmental science and toxicology (Kaminski et al., 2013).

Properties

CAS No.

19854-90-1

Molecular Formula

C33H31N3O4

Molecular Weight

533.6 g/mol

IUPAC Name

2-[[(4-butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)-phenylmethyl]amino]benzoic acid

InChI

InChI=1S/C33H31N3O4/c1-2-3-23-33(29(24-15-7-4-8-16-24)34-28-22-14-13-21-27(28)30(37)38)31(39)35(25-17-9-5-10-18-25)36(32(33)40)26-19-11-6-12-20-26/h4-22,29,34H,2-3,23H2,1H3,(H,37,38)

InChI Key

CDFNCJIBNJMRAU-UHFFFAOYSA-N

SMILES

CCCCC1(C(=O)N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3)C(C4=CC=CC=C4)NC5=CC=CC=C5C(=O)O

Canonical SMILES

CCCCC1(C(=O)N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3)C(C4=CC=CC=C4)NC5=CC=CC=C5C(=O)O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

1,2-diphenyl-4H-butyl-(4-orthocarboxyanilinobenzyl)-3,5-pyrazolidinedione
anthradion
antradion

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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